Cas no 4143-64-0 (3',4'-Dihydroxyflavone)

• Product Name: 3',4'-Dihydroxyflavone
• CAS No: 4143-64-0
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00017600
• CID: 84941
• PubChem ID: 145726
• Update Time: 2025-07-16

3',4'-Dihydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dihydroxyflavone
• 3,4-Dihydroxyflavone
• 2-(3,4-dihydroxyphenyl)chromen-4-one
• 3'.4'-Dihydroxyflavone
• DIHYDROXYFLAVONE, 3',4'-(RG)
• 3',4',5'-trihydroxy flavone
• 2-(3,4-Dihydroxyphenyl)-4H-benzopyran-4-one
• 2-(3,4-dihydroxyphenyl)-4H-chromen-4-one
• 3',4'-Dihydroxy Flavone
• 3'',4''-dihydroxyflavone
• KOH101S66V
• SRNPMQHYWVKBAV-UHFFFAOYSA-N
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-
• Dihydroxyflavone, 3',4'-
• 4hlm
• PubChem9842
• 3',4' - Dihydroxyflavone
• Oprea1_301189
• SPECTRUM1505139
• 3'',4''-dihydroxy flavone
• BDBM50157555
• MCUL
• CHEMBL222556
• EN300-22867936
• PD000604
• FT-0614330
• A825557
• D4884
• T70898
• AKOS001656361
• DTXSID70194349
• AS-64531
• EU-0042517
• SCHEMBL345706
• 4143-64-0
• CS-0094406
• SR-01000471684-1
• UNII-KOH101S66V
• HY-127167
• Q27282353
• MFCD00017600
• NCGC00096030-01
• W-202706
• SR-01000471684
• 3,4-Dihydroxy flavone
• DTXCID30116840
• 3',4'-dihydroxy-flavone
• 3'4'-Dihydroxy flavone
• DB-049758
• AN-829/41868376
• 3'4'-dihydroxyflavone
• 4-Hydroxyflavonol

• MDL： MFCD00017600
• Inchi： 1S/C15H10O4/c16-11-6-5-9(7-13(11)18)15-8-12(17)10-3-1-2-4-14(10)19-15/h1-8,16,18H
• InChI Key： SRNPMQHYWVKBAV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C1C=CC(=C(C=1)O)O)=O
• BRN： 212540

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.443
• Melting Point: 246.0 to 250.0 deg-C
• Boiling Point: 482.3 °C at 760 mmHg
• Flash Point: 188.4 °C
• Refractive Index: 1.698
• PSA: 70.67000
• LogP: 2.87120
• λmax: 343(EtOH)(lit.)

3',4'-Dihydroxyflavone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 3',4'-Dihydroxyflavone

3',4'-Dihydroxyflavone: A Promising Compound in the Field of Chemobiology and Medicine

3',4'-Dihydroxyflavone (CAS No. 4143-64-0) is a naturally occurring flavonoid that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound, also known as chrysin, is primarily found in plants such as passionflower (Passiflora incarnata) and honeycomb, and it has been extensively studied for its antioxidant, anti-inflammatory, and neuroprotective properties.

The chemical structure of 3',4'-Dihydroxyflavone consists of a flavone backbone with hydroxyl groups at the 3' and 4' positions. This unique structure contributes to its ability to interact with various biological targets, making it a valuable compound in both academic research and pharmaceutical development. Recent studies have highlighted several key areas where 3',4'-Dihydroxyflavone shows promising potential:

Antioxidant Activity: One of the most well-documented properties of 3',4'-Dihydroxyflavone is its potent antioxidant activity. It has been shown to effectively scavenge free radicals and reduce oxidative stress, which is a major contributor to various diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. A study published in the Journal of Agricultural and Food Chemistry demonstrated that 3',4'-Dihydroxyflavone can significantly inhibit lipid peroxidation and protect cells from oxidative damage.

Anti-Inflammatory Effects: Inflammation is a complex biological response that plays a crucial role in many chronic diseases. Research has shown that 3',4'-Dihydroxyflavone possesses anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. A study in the Inflammation Research journal reported that treatment with 3',4'-Dihydroxyflavone reduced inflammation in animal models of arthritis, suggesting its potential as an anti-inflammatory agent.

Neuroprotective Properties: The neuroprotective effects of 3',4'-Dihydroxyflavone have been extensively studied, particularly in the context of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). This compound has been shown to protect neurons from oxidative stress, inhibit beta-amyloid aggregation, and modulate signaling pathways involved in neuronal survival. A recent review in the CNS & Neurological Disorders - Drug Targets highlighted the potential of 3',4'-Dihydroxyflavone as a therapeutic agent for neurodegenerative disorders.

Cancer Prevention and Treatment: The anticancer properties of 3',4'-Dihydroxyflavone have also been a focus of numerous studies. It has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis, arresting cell cycle progression, and suppressing angiogenesis. A study published in the Cancer Letters journal demonstrated that 3',4'-Dihydroxyflavone can effectively reduce tumor growth in xenograft models of breast cancer.

Mechanisms of Action: The multifaceted biological activities of 3',4'-Dihydroxyflavone are attributed to its ability to interact with multiple cellular targets. It can modulate signaling pathways such as PI3K/Akt, MAPK, and NF-κB, which are involved in cell survival, proliferation, and inflammation. Additionally, it has been shown to upregulate the expression of phase II detoxifying enzymes, which play a crucial role in protecting cells from oxidative damage.

Clinical Applications: strong>: While most studies on < strong > 3' , 4' - Dihydroxyflavone< / strong > have been conducted in preclinical settings, there is growing interest in translating these findings into clinical applications. Several clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various conditions. For instance, a phase II clinical trial is investigating the use of < strong > 3' , 4' - Dihydroxyflavone< / strong > as an adjuvant therapy for breast cancer patients undergoing chemotherapy. p > < p >< strong > Safety Profile:< / strong > Despite its numerous health benefits, it is important to consider the safety profile of any compound before it can be widely used. Studies have generally shown that < strong > 3' , 4' - Dihydroxyflavone< / strong > is well-tolerated at therapeutic doses with minimal side effects. However, more extensive clinical trials are needed to fully assess its long-term safety. p > < p >< strong > Future Directions:< / strong > The future outlook for research on < strong > 3' , 4' - Dihydroxyflavone< / strong > is promising. Ongoing studies aim to further elucidate its mechanisms of action and identify new therapeutic applications. Additionally, efforts are being made to improve its bioavailability and develop more effective delivery systems for clinical use. p > < p >< strong > Conclusion:< / strong > In summary, < strong > 3' , 4' - Dihydroxyflavone< / strong > (CAS No . 4143 - 64 - 0) is a versatile compound with a wide range of biological activities . Its potential applications in antioxidant therapy , anti-inflammatory treatment , neuroprotection , and cancer prevention make it an exciting area of research . As more studies are conducted , it is likely that this compound will play an increasingly important role in both academic research and clinical practice . p > article > response >